3-Butyl-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 3-butyl-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H16N4S/c1-3-4-9-12-15-16-14-18(12)17-13(19-14)11-8-6-5-7-10(11)2/h5-8H,3-4,9H2,1-2H3
• InChI Key: ZQXKHEYHRBQHHG-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NN=C2N1N=C(S2)C3=CC=CC=C3C
• Molecular Formula: C14H16N4S
• Molecular Weight: 272.37 g/mol

Description

3-Butyl-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that belongs to the class of triazolothiadiazoles.

Preparation Methods

The synthesis of 3-Butyl-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole typically involves multistep reactions starting from readily available starting materials. One common method involves the reaction of 2-methylphenylhydrazine with carbon disulfide to form the corresponding dithiocarbazate, which is then cyclized with hydrazine hydrate to yield the triazolothiadiazole core . Industrial production methods often utilize similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity .

Chemical Reactions Analysis

3-Butyl-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of corresponding amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur at the triazole or thiadiazole rings, often using reagents like alkyl halides or acyl chlorides.

Scientific Research Applications

3-Butyl-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been investigated for various scientific research applications:

Chemistry: It serves as a valuable intermediate in the synthesis of other heterocyclic compounds.

Biology: The compound exhibits significant antimicrobial and antifungal activities, making it a potential candidate for the development of new antibiotics.

Medicine: It has shown promising anticancer, anti-inflammatory, and analgesic properties, which are being explored for therapeutic applications.

Industry: The compound is used in the development of new materials with specific properties, such as corrosion inhibitors and agrochemicals.

Mechanism of Action

The mechanism of action of 3-Butyl-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves its interaction with various molecular targets and pathways. It is known to inhibit specific enzymes, such as carbonic anhydrase and cholinesterase, which play crucial roles in physiological processes . The compound’s ability to form hydrogen bonds with target receptors enhances its binding affinity and specificity .

Comparison with Similar Compounds

3-Butyl-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is unique due to its specific substitution pattern and pharmacological profile. Similar compounds include:

1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine: Known for its anticancer and antimicrobial activities.

1,2,4-Triazolo[5,1-b][1,3,5]thiadiazine: Exhibits antiviral and enzyme inhibitory properties.

1,2,4-Triazolo[1,5-c][1,3,5]thiadiazine: Used in the development of anti-inflammatory and analgesic agents.

These compounds share a similar core structure but differ in their substitution patterns and specific biological activities, highlighting the versatility and potential of the triazolothiadiazole scaffold .